4-methoxy-N-(3-methoxyphenethyl)-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 4-methoxy-N-[2-(3-methoxyphenyl)ethyl]-6-oxo-1-phenylpyridine-3-carboxamide
• InChI: InChI=1S/C22H22N2O4/c1-27-18-10-6-7-16(13-18)11-12-23-22(26)19-15-24(17-8-4-3-5-9-17)21(25)14-20(19)28-2/h3-10,13-15H,11-12H2,1-2H3,(H,23,26)
• InChI Key: FWKNTNYGELKNLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCNC(=O)C2=CN(C(=O)C=C2OC)C3=CC=CC=C3
• Molecular Formula: C22H22N2O4
• Molecular Weight: 378.4 g/mol

Description

4-methoxy-N-(3-methoxyphenethyl)-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C22H22N2O4 and its molecular weight is 378.428. The purity is usually 95%.
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Scientific Research Applications

Therapeutic Potential and Pharmacological Activities

Dihydropyridine derivatives are widely researched for their pharmacological properties, including anticonvulsant, antibacterial, antifungal, and diuretic activities. For instance, studies on anticonvulsant enaminones, a class related to dihydropyridines, highlight the significance of hydrogen bonding in enhancing their therapeutic effectiveness (Kubicki, Bassyouni, & Codding, 2000). Moreover, the exploration of thiophene-3-carboxamide derivatives, another related structural class, has demonstrated notable antibacterial and antifungal properties, emphasizing the potential of dihydropyridine analogs in antimicrobial research (Vasu, Nirmala, Chopra, Mohan, & Saravanan, 2005).

Chemical Synthesis and Structural Analysis

The synthetic versatility of dihydropyridine compounds is another area of interest, with studies focusing on palladium-catalyzed oxidative cyclization-alkoxycarbonylation reactions to produce a variety of heterocyclic derivatives, including dihydropyridinone and tetrahydropyridinedione derivatives (Bacchi, Costa, Della Ca', Gabriele, Salerno, & Cassoni, 2005). This highlights the potential of utilizing similar synthetic strategies for the production and functionalization of the compound .

Electrochemical and Physical Properties

Research into the electrochemical behavior and physical properties of dihydropyridine derivatives, such as studies on the density, sound speed, and viscosity of these compounds in various solvents, provides insights into their physicochemical characteristics and potential applications in materials science (Baluja & Talaviya, 2016). Such studies could be relevant for understanding the solubility, stability, and application potential of 4-methoxy-N-(3-methoxyphenethyl)-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxamide in various mediums.